Cas no 1788772-85-9 (N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide)

N-[4-(Dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a dimethylamino group at the 4-position and an ethoxy substituent at the 2-position of the pyrimidine ring, coupled with a 2-methoxybenzamide moiety. This compound exhibits promising properties as an intermediate or active ingredient due to its electron-rich heterocyclic core and functional group diversity, which may enhance binding affinity or reactivity in target systems. Its synthetic versatility allows for further derivatization, making it valuable for structure-activity relationship studies. The compound’s stability and solubility profile suggest suitability for formulation development in specialized applications.

N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide structure

1788772-85-9 structure

Product Name:N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide

CAS No:1788772-85-9

MF:C₁₆H₂₀N₄O₃

MW:316.355003356934

CID:5367882

Update Time:2025-10-18

N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide
- Inchi： 1S/C16H20N4O3/c1-5-23-16-17-10-12(14(19-16)20(2)3)18-15(21)11-8-6-7-9-13(11)22-4/h6-10H,5H2,1-4H3,(H,18,21)
- InChI Key： SKXKKPXMTIDRMY-UHFFFAOYSA-N
- SMILES： C(NC1=CN=C(OCC)N=C1N(C)C)(=O)C1=CC=CC=C1OC

N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6438-2225-2μmol	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	2μmol	$85.5	2023-09-09
Life Chemicals	F6438-2225-5μmol	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	5μmol	$94.5	2023-09-09
Life Chemicals	F6438-2225-10μmol	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	10μmol	$103.5	2023-09-09
Life Chemicals	F6438-2225-20μmol	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	20μmol	$118.5	2023-09-09
Life Chemicals	F6438-2225-1mg	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	1mg	$81.0	2023-09-09
Life Chemicals	F6438-2225-2mg	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	2mg	$88.5	2023-09-09
Life Chemicals	F6438-2225-3mg	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	3mg	$94.5	2023-09-09
Life Chemicals	F6438-2225-4mg	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	4mg	$99.0	2023-09-09
Life Chemicals	F6438-2225-5mg	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	5mg	$103.5	2023-09-09
Life Chemicals	F6438-2225-10mg	N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide	1788772-85-9	10mg	$118.5	2023-09-09

N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Related Categories

Additional information on N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide

Research Brief on N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide (CAS: 1788772-85-9)

The compound N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide (CAS: 1788772-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in targeting specific signaling pathways implicated in cancer and inflammatory diseases.

One of the key findings from recent research is the compound's ability to selectively inhibit certain protein kinases, such as those involved in the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in cancer, making it a critical target for therapeutic intervention. In vitro and in vivo studies have demonstrated that N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide effectively suppresses tumor growth and metastasis in several cancer models, including breast and lung cancers. The compound's high selectivity and low toxicity profile further underscore its potential as a lead candidate for drug development.

Another area of interest is the compound's application in inflammatory diseases. Recent preclinical studies have highlighted its anti-inflammatory properties, mediated through the modulation of key cytokines and chemokines. For instance, the compound has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage models. These findings suggest that N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide could be repurposed for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacokinetic properties, such as improved bioavailability and metabolic stability. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain. For example, the precise molecular mechanisms underlying the compound's kinase inhibition and anti-inflammatory effects are not yet fully understood. Further mechanistic studies are needed to elucidate these pathways and identify potential off-target effects. Additionally, the compound's efficacy and safety in human subjects remain to be validated through rigorous clinical testing.

In conclusion, N-[4-(dimethylamino)-2-ethoxypyrimidin-5-yl]-2-methoxybenzamide (CAS: 1788772-85-9) represents a promising therapeutic agent with potential applications in oncology and immunology. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through the drug development pipeline. As new data emerges, this compound may soon transition from a research tool to a clinically viable treatment option.